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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

Cat. No.: B140231

This technical guide provides a comprehensive overview of the key physical properties of 1-
Boc-pyrrolidine (tert-butyl pyrrolidine-1-carboxylate), with a specific focus on its boiling point.
This document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Physical Properties

1-Boc-pyrrolidine is a widely used building block in synthetic organic chemistry. Its physical
characteristics are crucial for its handling, reaction setup, and purification.

Quantitative Data Summary

The table below summarizes the key physical properties of 1-Boc-pyrrolidine.
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Property Value Notes

At a reduced pressure of 0.2

Boiling Point 80 °C

mmHg.
Density 0.977 g/mL At 25 °C.
Refractive Index 1.449 At 20 °C.
Molecular Formula CoH17NO2
Molecular Weight 171.24 g/mol
Appearance Clear, colorless liquid

N Soluble in chloroform and
Solubility thanol
methanol.

Experimental Protocol: Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For high-boiling-point liquids like 1-Boc-pyrrolidine, the boiling point is often
determined under reduced pressure to prevent decomposition. A standard laboratory method
for determining the boiling point of a liquid is the Thiele tube method.

Thiele Tube Method

Objective: To determine the boiling point of a liquid sample at atmospheric or reduced pressure.
Apparatus and Materials:

Thiele tube

Thermometer (-10 to 250 °C range)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Rubber band or wire for attaching the test tube to the thermometer
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e Heating mantle or Bunsen burner

o Heat transfer fluid (e.qg., silicone oil or paraffin oil)

e 1-Boc-pyrrolidine sample

Procedure:

o Sample Preparation: Fill the small test tube with the liquid sample (1-Boc-pyrrolidine) to a
depth of about 2-3 cm.

o Capillary Tube Placement: Place the capillary tube, with its sealed end pointing upwards, into
the test tube containing the sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube in a vertical position and fill it with a suitable heat
transfer fluid, ensuring the side arm is also filled.

o Immersion: Immerse the thermometer and the attached test tube into the Thiele tube. The
heat transfer fluid should cover the sample in the test tube.

o Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame
from a Bunsen burner. The design of the Thiele tube promotes convection currents, ensuring
uniform heating of the fluid.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This is due to the expansion of the air trapped inside.

» Boiling Point Identification: Continue slow heating until a rapid and continuous stream of
bubbles escapes from the capillary tube. This indicates that the vapor pressure of the liquid
is equal to the external pressure.

e Recording the Boiling Point: Stop heating and allow the apparatus to cool slowly. The
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube is the boiling point of the liquid.
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e Repeat: For accuracy, it is advisable to repeat the measurement.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the boiling point determination process.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Caption: The relationship between vapor pressure, external pressure, and boiling point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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